4-(4-Bromophenyl)-5-(methylsulfonyl)-1,2,3-thiadiazole

Specification

• Molecular Formula: C9H7BrN2O2S2
• Molecular Weight: 319.2 g/mol
• IUPAC Name: 4-(4-bromophenyl)-5-methylsulfonylthiadiazole
• Standard InChI: InChI=1S/C9H7BrN2O2S2/c1-16(13,14)9-8(11-12-15-9)6-2-4-7(10)5-3-6/h2-5H,1H3
• Standard InChI Key: RZBPUBUFXSDPRM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(N=NS1)C2=CC=C(C=C2)Br

Introduction

4-(4-Bromophenyl)-5-(methylsulfonyl)-1,2,3-thiadiazole is a synthetic organic compound with the CAS number 1708199-37-4. It is primarily used for research and development purposes under the supervision of technically qualified individuals. The compound is not intended for use in foods, cosmetics, drugs, consumer products, or biocides.

Hazard Identification and Safety Precautions

The compound poses several health hazards, as outlined in its Safety Data Sheet (SDS):

• Skin Irritation: Causes skin irritation, characterized by itching, scaling, reddening, blistering, pain, or dryness.

• Eye Irritation: Causes serious eye irritation, potentially leading to redness, pain, or severe eye damage.

• Respiratory Irritation: May cause respiratory irritation; overexposure can lead to serious illness or death.

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, provide artificial respiration. If breathing is difficult, administer oxygen. Obtain medical aid immediately.

• Skin Contact: Flush the skin with running water for at least 15 minutes while removing contaminated clothing. Obtain medical aid immediately.

• Eye Contact: Flush open eyes with running water for at least 15 minutes. Obtain medical aid immediately.

Ecological and Regulatory Information

• Ecotoxicity: Data not available.

• Persistence and Degradability: Data not available.

• Bioaccumulative Potential: Data not available.

• Regulatory Status: Not listed under TSCA (United States) or California Proposition 65.

Comparison with Similar Compounds

While specific research on 4-(4-Bromophenyl)-5-(methylsulfonyl)-1,2,3-thiadiazole is scarce, compounds with similar structures, such as those based on the 1,3,4-thiadiazole scaffold, have shown promising biological activities. For example, derivatives of 1,3,4-thiadiazoles have exhibited antimicrobial properties, including antibacterial and antifungal activities.

Table: Comparison of Thiadiazole Derivatives

Compound Type	Biological Activity	References
1,3,4-Thiadiazole Derivatives	Antimicrobial (antibacterial and antifungal)
1,2,3-Thiadiazole Derivatives	Limited specific data available	-